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Compound of Interest

Compound Name: Methyl 5-hexenoate

Cat. No.: B1584880 Get Quote

Essential Guide to Handling Methyl 5-hexenoate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Methyl 5-hexenoate. Adherence to these

procedures is vital for ensuring laboratory safety and regulatory compliance.

Methyl 5-hexenoate is a flammable liquid and vapor that is harmful if swallowed.[1][2][3]

Proper handling and disposal are critical to minimize risks to personnel and the environment.

The following sections detail the necessary personal protective equipment (PPE), operational

plans for handling and storage, and a comprehensive disposal plan.

Quantitative Data Summary
The physical and chemical properties of Methyl 5-hexenoate are summarized below, providing

essential data for risk assessment and experimental planning.
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Property Value Citations

Molecular Formula C₇H₁₂O₂ [2][4]

Molecular Weight 128.17 g/mol [2][4]

Appearance Colorless Liquid [5]

Flash Point 46.2 °C (115.2 °F) [1]

Boiling Point 157 °C [6]

Density 0.915 g/cm³ [4]

Refractive Index n20/D 1.421 [1]

GHS Hazard Class

Flammable Liquid, Category 3;

Acute Toxicity, Oral, Category

4

[1][2][3]

Hazard Statements

H226: Flammable liquid and

vapor; H302: Harmful if

swallowed

[1][3][7]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Methyl 5-hexenoate.
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PPE Type Specification Rationale Citations

Eye Protection

Chemical splash

goggles or a face

shield.

Protects against

splashes and vapors.

Standard safety

glasses are

insufficient.

[1][4][8]

Hand Protection

Appropriate chemical-

resistant gloves (e.g.,

Nitrile).

Prevents skin contact.

Gloves must be

inspected before use

and disposed of

properly after

handling.

[1][4][9]

Body Protection
A lab coat or other

protective clothing.

Prevents

contamination of

personal clothing and

skin.

[4]

Respiratory

Not typically required

with adequate

ventilation.

Use a NIOSH-

approved respirator

with an organic vapor

cartridge if working

outside a fume hood

or if vapors are not

adequately controlled.

[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety. The following step-by-

step procedures provide direct, operational guidance.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available for all procedures involving

Methyl 5-hexenoate.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sial/41594
https://www.fishersci.com/store/msds?partNumber=AC393550050&productDescription=METHYL+3-HEXENOATE%2C+PRED+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Handling_and_Storage_of_Substituted_Esters.pdf
https://www.sigmaaldrich.com/HK/zh/product/sial/41594
https://www.fishersci.com/store/msds?partNumber=AC393550050&productDescription=METHYL+3-HEXENOATE%2C+PRED+5GR&vendorId=VN00032119&countryCode=US&language=en
https://smartlabs.co.za/pages/esterification
https://www.fishersci.com/store/msds?partNumber=AC393550050&productDescription=METHYL+3-HEXENOATE%2C+PRED+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC393550050&productDescription=METHYL+3-HEXENOATE%2C+PRED+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1584880?utm_src=pdf-body
http://www.chymist.com/Esters%20-%20Introduction.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that an eyewash station and safety shower are accessible and unobstructed.[4][11]

Use explosion-proof electrical, ventilating, and lighting equipment in the handling area.[3]

[4][12]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from

the vicinity.[4][12]

Chemical Handling:

Don all required PPE before handling the chemical.

Ground and bond containers when transferring the substance to prevent static discharge.

[3][12]

Use only non-sparking tools during transfer and handling.[3][12]

Avoid direct contact with the skin and eyes.[9]

Avoid inhaling vapors or mists; always handle inside a chemical fume hood.

Keep the container tightly closed when not in use.[3][8]

Storage:

Store Methyl 5-hexenoate in a cool, dry, and well-ventilated area designated for

flammable liquids.[3][8]

Ensure the container is tightly sealed and properly labeled.[8]

Store away from incompatible materials, particularly strong oxidizing agents.[4]

Disposal Plan: Step-by-Step Waste Management
All materials contaminated with Methyl 5-hexenoate must be treated as hazardous waste.

Waste Collection:
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Collect all waste, including unused product and contaminated materials (e.g., gloves,

absorbent paper), in a designated, properly sealed hazardous waste container.[13]

Waste Labeling:

Immediately label the waste container with "Hazardous Waste," the full chemical name

"Methyl 5-hexenoate," and a clear description of its contents.[14]

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area away from

incompatible materials.

Ensure the storage area is cool, dry, and well-ventilated.

Final Disposal:

Arrange for disposal through a licensed hazardous waste disposal company.

Do not dispose of Methyl 5-hexenoate down the drain or in regular trash.[14][15]

Contaminated packaging should be disposed of as unused product.

Emergency First-Aid Procedures
If Swallowed: Call a poison center or doctor immediately. Rinse mouth.[3][7]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[3][7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If irritation persists, get medical advice.[11]

If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[11]
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Caption: Workflow for Safe Handling of Methyl 5-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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